Cas no 42794-77-4 (4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine)

4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine is a substituted dihydropyrimidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a dihydropyrimidine core with methyl substituents at the 4,4, and 6 positions, enhancing steric and electronic properties. This compound is of interest due to its role as a building block in medicinal chemistry, particularly for the development of bioactive molecules. The presence of the amine group at the 2-position allows for further functionalization, making it a versatile intermediate. Its stability and defined reactivity profile contribute to its utility in research and industrial processes, particularly in heterocyclic chemistry and drug discovery.
4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine structure
42794-77-4 structure
Product Name:4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine
CAS No:42794-77-4
MF:C7H13N3
MW:139.198220968246
CID:334367
PubChem ID:287218
Update Time:2025-06-08

4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,1,6-dihydro-4,6,6-trimethyl-
    • 2-Amino-4,6,6-trimethyldihydropyrimidine
    • 2-pyrimidinamine, 1,4-dihydro-4,4,6-trimethyl-
    • 4,6,6-Trimethyl-1,6-dihydro-pyrimidin-2-ylamin
    • 4,6,6-trimethyl-1,6-dihydro-pyrimidin-2-ylamine
    • AC1L66W4
    • AC1Q4UD1
    • AR-1E5339
    • CTK4I6620
    • NSC349776
    • 4,4,6-trimethyl-1H-pyrimidin-2-amine
    • LS-05484
    • 4,4,6-trimethyl-1,4-dihydropyrimidin-2-amine
    • 4,6,6-trimethyl-1,6-dihydropyrimidin-2-amine
    • DTXSID50301857
    • SB55853
    • NSC-349776
    • CS-0323208
    • TQP1059
    • AKOS002210465
    • 4,4,6-Tri- methyl-3,4-dihydro-2(1H)-pyrimidinimin
    • MFCD06123094
    • CHEMBL3286536
    • 42794-77-4
    • ALBB-017136
    • STK203132
    • 4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine
    • Inchi: 1S/C7H13N3/c1-5-4-7(2,3)10-6(8)9-5/h4H,1-3H3,(H3,8,9,10)
    • InChI Key: BPAJEVCTCJTYKP-UHFFFAOYSA-N
    • SMILES: N1=C(N)NC(C)=CC1(C)C

Computed Properties

  • Exact Mass: 139.110947427g/mol
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 217.0±33.0 °C at 760 mmHg
  • Flash Point: 85.1±25.4 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine Security Information

4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine Pricemore >>

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Additional information on 4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine

Comprehensive Overview of 4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine (CAS No. 42794-77-4): Properties, Applications, and Industry Insights

4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine (CAS No. 42794-77-4) is a specialized organic compound belonging to the dihydropyrimidine class, which has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring trimethyl substitutions, this compound serves as a versatile intermediate in synthetic chemistry. Its CAS registry number (42794-77-4) is frequently searched in chemical databases, reflecting its relevance in industrial and academic settings.

The growing interest in dihydropyrimidine derivatives stems from their broad biological activities, including potential applications in drug discovery. Researchers often explore keywords like "4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine uses" or "CAS 42794-77-4 synthesis" to uncover its role in developing novel therapeutics. Recent studies highlight its utility in designing enzyme inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies for metabolic disorders.

From a structural perspective, the amine group at the 2-position and the trimethyl configuration contribute to the compound's stability and reactivity. This makes it a valuable building block for heterocyclic chemistry, a trending topic in organic synthesis forums. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, addressing frequent queries like "how to analyze 4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine purity."

In agrochemical applications, 4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine derivatives have shown promise as precursors for crop protection agents. Searches for "dihydropyrimidine agrochemicals" often lead to discussions about its eco-friendly potential, resonating with the global push for sustainable agriculture. Regulatory databases list its CAS No. 42794-77-4 under standard safety protocols, ensuring compliance with international chemical handling guidelines.

The compound's thermal properties and solubility profile (logP values) are critical for formulation scientists, addressing queries like "solubility of CAS 42794-77-4." Recent patents referencing this compound emphasize its role in optimizing drug delivery systems, particularly in enhancing bioavailability—a key focus area in modern pharmacology.

As the demand for tailored molecular structures grows, 4,4,6-Trimethyl-1,4-dihydropyrimidin-2-amine continues to be a subject of innovation. Its integration into high-throughput screening libraries underscores its importance in early-stage drug development, a topic frequently explored in AI-driven drug discovery platforms. Future research may explore its structure-activity relationships (SAR) to unlock new therapeutic avenues.

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